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Compound of Interest

Compound Name: Tetrahydrothiopyran-4-carbonitrile

Cat. No.: B071359 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Tetrahydrothiopyran-4-carbonitrile.

Adherence to these procedures is critical for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Tetrahydrothiopyran-4-carbonitrile is classified as hazardous. It is harmful if swallowed, in

contact with skin, or if inhaled. It causes skin irritation and serious eye irritation, and may cause

respiratory irritation.[1] Therefore, stringent adherence to PPE protocols is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Hand Protection

Wear appropriate protective

gloves. Nitrile gloves are

recommended for their

resistance to a wide range of

chemicals, including acids and

bases.[2][3][4][5]

To prevent skin contact, as the

substance is harmful and

causes skin irritation.[1]

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1]

To prevent serious eye

irritation from splashes or

airborne particles.[1]

Skin and Body Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1]

To prevent skin contact and

absorption.[1]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[1]

To prevent respiratory irritation

from inhalation of vapors or

dust.[1]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Tetrahydrothiopyran-4-carbonitrile is crucial for

minimizing risk.

Engineering Controls:

Ensure that eyewash stations and safety showers are close to the workstation location.[1]

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize exposure.[1]

[6]
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Handling:

Wash hands thoroughly before and after handling.[1]

Don all required PPE as specified in Table 1.

Avoid contact with skin, eyes, and clothing.[1]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

Do not eat, drink, or smoke in the handling area.[1]

Storage:

Store in a well-ventilated place.[1]

Keep the container tightly closed.[1]

Store locked up.[1]
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Workflow for Safe Handling of Tetrahydrothiopyran-4-carbonitrile

Preparation

Handling

Post-Handling

Verify availability of eyewash station and safety shower

Ensure proper ventilation (fume hood)

Don all required PPE

Weigh/transfer chemical in fume hood

Avoid contact and inhalation

Perform experiment

Decontaminate work area

Properly doff and dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tetrahydrothiopyran-4-carbonitrile.
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Emergency Procedures
Immediate and appropriate action is critical in the event of accidental exposure.

Table 2: First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Call a

POISON CENTER or doctor/physician if you

feel unwell.[1]

Skin Contact

Wash with plenty of soap and water. Call a

POISON CENTER or doctor/physician if you

feel unwell. If skin irritation occurs: Get medical

advice/attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists:

Get medical advice/attention.[1]

Ingestion
Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.[1]

Spill Response: In case of a spill, ensure adequate ventilation and wear appropriate PPE. Soak

up with inert absorbent material and dispose of in a suitable, closed container.[1]

Disposal Plan
Proper disposal of Tetrahydrothiopyran-4-carbonitrile and its contaminated materials is

essential to prevent environmental contamination and comply with regulations.

Disposal Procedure:

Waste Collection: Collect all waste materials, including contaminated PPE and absorbent

materials, in a designated and properly labeled hazardous waste container.
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Storage: Store the waste container in a secure, well-ventilated area, away from incompatible

materials.

Disposal: Dispose of the contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[1] Do not dispose of down the drain or

in regular trash.

Disposal Plan for Tetrahydrothiopyran-4-carbonitrile

Waste Generation

Collect in labeled hazardous waste container

Store in a secure, ventilated area

Dispose via approved waste disposal plant

Click to download full resolution via product page

Caption: Logical workflow for the disposal of Tetrahydrothiopyran-4-carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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